Cas no 946387-13-9 (6-Imino-2-oxo-1-phenyl-5-{[(E)-(3,4,5-trimethoxyphenyl)methylidene]amino}-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile)

• Product Name: 6-Imino-2-oxo-1-phenyl-5-{[(E)-(3,4,5-trimethoxyphenyl)methylidene]amino}-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile
• CAS No: 946387-13-9
• MF: C₂₁H₁₉N₅O₄
• MW: 405.406664133072
• MDL: MFCD00170074
• CID: 5013209
• Update Time: 2026-02-27

6-Imino-2-oxo-1-phenyl-5-{[(E)-(3,4,5-trimethoxyphenyl)methylidene]amino}-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-imino-2-oxo-1-phenyl-5-{[(3,4,5-trimethoxyphenyl)methylidene]amino}-1,2,3,6-tetrahydropyrimidine-4-carbonitrile
• 6-imino-2-oxo-1-phenyl-5-{[(E)-(3,4,5-trimethoxyphenyl)methylidene]amino}-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile
• 5-(1-Aza-2-(3,4,5-trimethoxyphenyl)vinyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile
• 6-Imino-2-oxo-1-phenyl-5-{[(E)-(3,4,5-trimethoxyphenyl)methylidene]amino}-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile

• MDL： MFCD00170074
• Inchi： 1S/C21H19N5O4/c1-28-16-9-13(10-17(29-2)19(16)30-3)12-24-18-15(11-22)25-21(27)26(20(18)23)14-7-5-4-6-8-14/h4-10,12H,23H2,1-3H3/b24-12+
• InChI Key： GWMOHFOYVAZAPO-WYMPLXKRSA-N
• SMILES： O(C)C1C(=CC(/C=N/C2C(C#N)=NC(N(C3C=CC=CC=3)C=2N)=O)=CC=1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 764
• XLogP3: 2.1
• Topological Polar Surface Area: 123